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Compound of Interest

Compound Name: Methyl 3-chloropropionate

Cat. No.: B1361392

This technical guide provides an in-depth overview of the key physicochemical properties of
methyl 3-chloropropionate, specifically its boiling point and density. It is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis. This document outlines the experimentally determined values for these properties
and provides detailed, generalized protocols for their measurement.

Core Physicochemical Data

Methyl 3-chloropropionate (CsH-CIO2) is a halogenated ester recognized for its utility as a
reagent and solvent in various chemical syntheses.[1] An accurate understanding of its
physical properties is crucial for its effective use and for the design of experimental processes
such as purification by distillation.

The boiling point and density are fundamental physical constants that are indicative of the
substance's purity and are essential for process modeling and safety assessments. A summary
of these properties is presented below.

Table 1: Physicochemical Properties of Methyl 3-Chloropropionate
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Property Value Conditions

At atmospheric pressure (760

Boiling Point 153.15-156 °C
mmHg)[1][2][3][4]

At reduced pressure (80 Torr)
[2]

70 °C

Density 1.1861-1.2 g/cm3 At standard conditions[1][2][3]

Experimental Protocols

The following sections describe generalized, standard laboratory procedures for the
experimental determination of the boiling point and density of a liquid compound such as
methyl 3-chloropropionate.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[5] This can be determined through several methods, including distillation and the
capillary method.

2.1.1. Simple Distillation Method

This method is suitable for determining the boiling point of a pure liquid or for separating a
volatile liquid from non-volatile solutes.[6]

o Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source
(e.g., heating mantle).

e Procedure:
o Assemble the simple distillation apparatus, ensuring all joints are securely clamped.

o Place a volume of methyl 3-chloropropionate into the distillation flask, along with a few
boiling chips to ensure smooth boiling.

o Position the thermometer so that the top of the bulb is level with the bottom of the side arm
leading to the condenser.
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o Begin heating the flask gently.

o Record the temperature when the liquid begins to boil and a steady stream of distillate is
collected in the receiving flask. This constant temperature is the boiling point.[6]

2.1.2. Micro-Boiling Point (Capillary) Method
This technique is useful when only a small amount of the substance is available.[7]

o Apparatus: A small test tube, a capillary tube (sealed at one end), a thermometer, a heating
bath (e.g., paraffin or silicone oil), and a means to secure the test tube and thermometer.[8]

[9]
e Procedure:

Attach the small test tube containing a small sample of methyl 3-chloropropionate to the

[¢]

thermometer.
o Place the sealed capillary tube, open end down, into the liquid in the test tube.
o Immerse the assembly into the heating bath.
o Heat the bath slowly and observe the capillary tube.[8]

o A stream of bubbles will emerge from the open end of the capillary as the air inside
expands and is replaced by the vapor of the liquid.

o When a continuous stream of bubbles is observed, stop heating.

o The boiling point is the temperature at which the bubbling ceases and the liquid just
begins to enter the capillary tube as the apparatus cools.[7]

Density is the mass of a substance per unit volume (p = m/V).[10] For liquids, it is typically
measured using a pycnometer, a graduated cylinder, or a pipette for accurate volume
measurement.[11]

o Apparatus: A digital balance, a volumetric container with a known volume (e.g., a 10 mL
graduated cylinder or pycnometer), and a thermometer.[10][12]
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e Procedure:

o Measure and record the mass of the clean, dry volumetric container (e.g., measuring
cylinder).[10]

o Carefully add a specific volume of methyl 3-chloropropionate to the container. Record
the volume accurately, reading from the bottom of the meniscus.[10]

o Measure and record the combined mass of the container and the liquid.[10]

o Subtract the mass of the empty container to determine the mass of the liquid.
o Calculate the density by dividing the mass of the liquid by its volume.[13]

o Record the temperature of the liquid, as density is temperature-dependent.[11]

Logical Workflow Visualization

The following diagram illustrates the logical workflow for the characterization of the physical
properties of a liquid sample like methyl 3-chloropropionate.
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Physicochemical Characterization Workflow
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Caption: Workflow for determining the boiling point and density of a liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1361392?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

